6-(4-methoxyphenethyl)-4-(3,4,5-trimethoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 6-[2-(4-methoxyphenyl)ethyl]-4-(3,4,5-trimethoxyphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C24H27N3O6/c1-30-16-7-5-14(6-8-16)9-10-27-13-17-20(23(27)28)21(26-24(29)25-17)15-11-18(31-2)22(33-4)19(12-15)32-3/h5-8,11-12,21H,9-10,13H2,1-4H3,(H2,25,26,29)
• InChI Key: QESOACLUCFNTFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCN2CC3=C(C2=O)C(NC(=O)N3)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C24H27N3O6
• Molecular Weight: 453.5 g/mol

Description

6-(4-methoxyphenethyl)-4-(3,4,5-trimethoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C24H27N3O6 and its molecular weight is 453.495. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Characterization

Research has shown significant interest in the synthesis and characterization of heterocyclic compounds similar in structure to the specified chemical, focusing on their crystalline structures and potential applications. For instance, compounds with complex fused-ring systems like pyrrolo[3,4-d]pyrimidine derivatives have been studied for their crystallization behaviors and intermolecular interactions. Such compounds exhibit unique hydrogen bonding patterns, which could be pivotal in designing new materials with specific optical or electrical properties (J. N. Low et al., 2004).

Electronic and Photovoltaic Applications

Another research area focuses on the use of conjugated polyelectrolytes, which include pyrrolo[3,4-c]pyrrole derivatives, as electron transport layers in polymer solar cells. These materials enhance power conversion efficiency by improving energy alignment and facilitating electron extraction, pointing towards applications in renewable energy technologies (Lin Hu et al., 2015).

Anti-Inflammatory and Analgesic Agents

Compounds derived from similar heterocyclic frameworks have been synthesized for their potential anti-inflammatory and analgesic properties. The modification of these compounds has led to significant COX-2 inhibition, showcasing their potential in developing new therapeutic agents (A. Abu‐Hashem et al., 2020).

Photoluminescent Materials

Research into photoluminescent conjugated polymers incorporating pyrrolo[3,4-c]pyrrole units reveals potential applications in electronic and optoelectronic devices. These materials exhibit strong photoluminescence and enhanced photochemical stability, suitable for thin-film electronic applications (T. Beyerlein et al., 2000).